6-tert-butyl-N-(2-ethoxyphenyl)-2-(propionylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C24H32N2O3S
• Molecular Weight: 428.6 g/mol
• IUPAC Name: 6-tert-butyl-N-(2-ethoxyphenyl)-2-(propanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C24H32N2O3S/c1-6-20(27)26-23-21(16-13-12-15(24(3,4)5)14-19(16)30-23)22(28)25-17-10-8-9-11-18(17)29-7-2/h8-11,15H,6-7,12-14H2,1-5H3,(H,25,28)(H,26,27)
• InChI Key: HAAXJACBYLVXRA-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=C(C2=C(S1)CC(CC2)C(C)(C)C)C(=O)NC3=CC=CC=C3OCC

Description

6-tert-butyl-N-(2-ethoxyphenyl)-2-(propionylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the benzothiophene family and has been found to have a unique mechanism of action that makes it a promising candidate for a range of research applications.

Mechanism of Action

The mechanism of action of 6-tert-butyl-N-(2-ethoxyphenyl)-2-(propionylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is complex and involves several different pathways. One of the key mechanisms of action is through the modulation of the activity of the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. This compound has also been found to have an effect on the activity of other neurotransmitters, including serotonin and norepinephrine.
Biochemical and Physiological Effects:
6-tert-butyl-N-(2-ethoxyphenyl)-2-(propionylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been found to have a range of biochemical and physiological effects. In addition to its effects on neurotransmitter activity, this compound has also been found to have anti-inflammatory and antioxidant properties, which may be beneficial for the treatment of a range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-tert-butyl-N-(2-ethoxyphenyl)-2-(propionylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide for lab experiments is its unique mechanism of action, which makes it a promising candidate for the treatment of a range of neurological disorders. However, one of the limitations of this compound is its complex synthesis method, which may make it difficult to produce in large quantities for use in research studies.

Future Directions

There are many potential future directions for research on 6-tert-butyl-N-(2-ethoxyphenyl)-2-(propionylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of research is in the development of new treatments for neurological disorders, including Alzheimer's disease and Parkinson's disease. Another area of research is in the development of new compounds based on the structure of 6-tert-butyl-N-(2-ethoxyphenyl)-2-(propionylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, which may have even more potent effects on neurotransmitter activity and other physiological processes.

Synthesis Methods

The synthesis of 6-tert-butyl-N-(2-ethoxyphenyl)-2-(propionylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a complex process that involves several steps. The first step is the preparation of tert-butyl 4-(2-ethoxyphenyl)piperazine-1-carboxylate, which is then reacted with 3-bromo-4,5,6,7-tetrahydro-1-benzothiophene to form the intermediate compound. This intermediate is then reacted with propionyl chloride to form the final product.

Scientific Research Applications

6-tert-butyl-N-(2-ethoxyphenyl)-2-(propionylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied extensively for its potential applications in scientific research. One of the main areas of research is in the field of neuroscience, where this compound has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of a range of neurological disorders, including Alzheimer's disease and Parkinson's disease.